Cas no 198343-05-4 (Paradisin A)

• Product Name: Paradisin A
• CAS No: 198343-05-4
• MF: C₄₂H₄₆O₁₁
• MW: 726.8080534935
• CID: 2846863
• PubChem ID: 72941753
• Update Time: 2024-03-01

Paradisin A Chemical and Physical Properties

Names and Identifiers

• Paradisin A
• G7D7846X1N
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(((2E,6R)-6-hydroxy-7-(((1R,4E)-1-(1-hydroxy-1-methylethyl)-4-methyl-6-((7-oxo-7H-furo(3,2-g)(1)benzopyran-4-yl)oxy)-4-hexen-1-yl)oxy)-3,7-dimethyl-2-octen-1-yl)oxy)-
• Q27278889
• 4-[(E,6R)-6-hydroxy-7-[(E,3R)-2-hydroxy-2,6-dimethyl-8-(7-oxofuro[3,2-g]chromen-4-yl)oxyoct-6-en-3-yl]oxy-3,7-dimethyloct-2-enoxy]furo[3,2-g]chromen-7-one
• UNII-G7D7846X1N
• 198343-05-4
• FC-726

• Inchi： 1S/C42H46O11/c1-25(15-19-49-39-27-9-13-37(44)51-33(27)23-31-29(39)17-21-47-31)7-11-35(43)42(5,6)53-36(41(3,4)46)12-8-26(2)16-20-50-40-28-10-14-38(45)52-34(28)24-32-30(40)18-22-48-32/h9-10,13-18,21-24,35-36,43,46H,7-8,11-12,19-20H2,1-6H3/b25-15+,26-16+/t35-,36-/m1/s1
• InChI Key： AGWWNHLHAZTYCS-OBKSYJDZSA-N
• SMILES： O([C@H](CC/C(=C/COC1=C2C=CC(=O)OC2=CC2=C1C=CO2)/C)C(C)(C)O)C(C)(C)[C@@H](CC/C(=C/COC1=C2C=CC(=O)OC2=CC2=C1C=CO2)/C)O

Computed Properties

• Exact Mass: 726.30401228 g/mol
• Monoisotopic Mass: 726.30401228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 147
• Molecular Weight: 726.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens